5-chloro-2-ethoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide

• IUPAC Name: 5-chloro-2-ethoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide
• InChI: InChI=1S/C15H15ClN2O5S/c1-3-23-14-8-7-11(16)9-15(14)24(21,22)17-12-5-4-6-13(10(12)2)18(19)20/h4-9,17H,3H2,1-2H3
• InChI Key: VWESZLIHNIBJEU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Cl)S(=O)(=O)NC2=C(C(=CC=C2)[N+](=O)[O-])C
• Molecular Formula: C15H15ClN2O5S
• Molecular Weight: 370.8 g/mol

Description

5-chloro-2-ethoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide, also known as CEMNPS, is a sulfonamide compound with potential biological activity. The compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of 5-chloro-2-ethoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and the disruption of cellular processes. The compound has been shown to bind to the active site of carbonic anhydrase, preventing the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate. This inhibition can have various physiological effects, including the reduction of intraocular pressure and the inhibition of tumor growth.
Biochemical and Physiological Effects:
5-chloro-2-ethoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide has been shown to have various biochemical and physiological effects, including the inhibition of certain enzymes and the disruption of cellular processes. The compound has been shown to have inhibitory activity against carbonic anhydrase, urease, and other enzymes involved in physiological processes. 5-chloro-2-ethoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide has also been shown to have anti-inflammatory and anti-tumor effects, making it a potential candidate for the development of new treatments for various diseases.

Advantages and Limitations for Lab Experiments

5-chloro-2-ethoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide has several advantages and limitations for lab experiments. One advantage is its ability to selectively inhibit certain enzymes, making it a useful tool for studying the role of these enzymes in various physiological processes. However, the compound has limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments. Additionally, the compound has not been extensively studied in vivo, making it difficult to assess its potential toxicity and efficacy in living organisms.

Future Directions

There are several future directions for the study of 5-chloro-2-ethoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide. One potential direction is the development of new methods for synthesizing the compound, which could improve its yield and purity. Additionally, further studies are needed to fully understand the mechanism of action of 5-chloro-2-ethoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide and its potential applications in the diagnosis and treatment of various diseases. Finally, studies are needed to assess the potential toxicity and efficacy of 5-chloro-2-ethoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide in vivo, which could provide valuable information for the development of new treatments for various diseases.

Scientific Research Applications

5-chloro-2-ethoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide has been studied for its potential use in scientific research, particularly in the field of medicinal chemistry. The compound has been shown to have inhibitory activity against certain enzymes, including carbonic anhydrase and urease, which are involved in various physiological processes. 5-chloro-2-ethoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide has also been studied for its potential use as a diagnostic tool for certain diseases, such as cancer.